Cas no 1941997-61-0 (Sulfo-CY 3 Carboxylic Acid)
Sulfo-CY 3 Carboxylic Acid Chemical and Physical Properties
Names and Identifiers
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- Sulfo-Cyanine3 carboxylic acid
- 3H-Indolium, 2-[3-[1-(5-carboxypentyl)-1,3-dihydro-3,3-dimethyl-5-sulfo-2H-indol-2-ylidene]-1-propen-1-yl]-1,3,3-trimethyl-5-sulfo-, inner salt, potassium salt
- Sodium 2-(3-(1-(5-carboxypentyl)-3,3-dimethyl-5-sulfonatoindolin-2-ylidene)prop-1-en-1-yl)-1,3,3-trimethyl-3H-indol-1-ium-5-sulfonate
- 1941997-61-0
- Sulfo-CY 3 Carboxylic Acid
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- Inchi: 1S/C30H36N2O8S2.K/c1-29(2)22-18-20(41(35,36)37)13-15-24(22)31(5)26(29)10-9-11-27-30(3,4)23-19-21(42(38,39)40)14-16-25(23)32(27)17-8-6-7-12-28(33)34;/h9-11,13-16,18-19H,6-8,12,17H2,1-5H3,(H2-,33,34,35,36,37,38,39,40);/q;+1/p-1
- InChI Key: XSSPIINVLTVORR-UHFFFAOYSA-M
- SMILES: [K+].S(C1C=CC2=C(C=1)C(C)(C)C(=CC=CC1C(C)(C)C3C=C(C=CC=3[N+]=1C)S(=O)(=O)[O-])N2CCCCCC(=O)O)(=O)(=O)[O-]
Computed Properties
- Exact Mass: 638.17325271g/mol
- Monoisotopic Mass: 638.17325271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 43
- Rotatable Bond Count: 9
- Complexity: 1350
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 175
Sulfo-CY 3 Carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Sulfo-CY 3 Carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S789295-1mg |
Sulfo-CY 3 Carboxylic Acid |
1941997-61-0 | 1mg |
$178.00 | 2023-05-17 | ||
| TRC | S789295-2.5mg |
Sulfo-CY 3 Carboxylic Acid |
1941997-61-0 | 2.5mg |
$345.00 | 2023-05-17 | ||
| TRC | S789295-5mg |
Sulfo-CY 3 Carboxylic Acid |
1941997-61-0 | 5mg |
$586.00 | 2023-05-17 | ||
| TRC | S789295-10mg |
Sulfo-CY 3 Carboxylic Acid |
1941997-61-0 | 10mg |
$1097.00 | 2023-05-17 | ||
| 1PlusChem | 1P01E419-1mg |
Sulfo-CY3CarboxylicAcid |
1941997-61-0 | 96% | 1mg |
$143.00 | 2024-06-17 | |
| A2B Chem LLC | AX37229-1mg |
Sulfo-CY3CarboxylicAcid |
1941997-61-0 | 96% | 1mg |
$123.00 | 2024-04-20 |
Sulfo-CY 3 Carboxylic Acid Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on Sulfo-CY 3 Carboxylic Acid
Introduction to Sulfo-CY 3 Carboxylic Acid (CAS No: 1941997-61-0)
Sulfo-CY 3 Carboxylic Acid, identified by the CAS number 1941997-61-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biotechnological research. This compound, characterized by its sulfonate and carboxylic acid functional groups, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in drug development and bioimaging. The sulfonate group enhances its solubility in water, while the carboxylic acid moiety allows for further functionalization, making it a versatile building block in synthetic chemistry.
The chemical structure of Sulfo-CY 3 Carboxylic Acid (CAS No: 1941997-61-0) consists of a central carbon core substituted with a sulfonate group and a carboxylic acid group. This arrangement imparts both hydrophilic and hydrophobic characteristics, enabling its integration into diverse biological systems. The sulfonate group, with its strong electron-withdrawing effect, also influences the reactivity of the compound, making it suitable for various chemical modifications. These properties have positioned Sulfo-CY 3 Carboxylic Acid as a key intermediate in the synthesis of more complex molecules.
In recent years, Sulfo-CY 3 Carboxylic Acid (CAS No: 1941997-61-0) has been extensively studied for its potential applications in pharmaceuticals. Its ability to form stable complexes with biological molecules has made it useful in drug delivery systems. For instance, researchers have explored its use as a component in prodrugs designed to enhance bioavailability and target specificity. The sulfonate group's interaction with biological tissues also makes it an attractive candidate for tumor-targeting agents, where its ability to accumulate in certain regions can be leveraged for therapeutic purposes.
Beyond pharmaceutical applications, Sulfo-CY 3 Carboxylic Acid (CAS No: 1941997-61-0) has found utility in the field of bioimaging. Its fluorescence properties, when coupled with appropriate detection techniques, allow for high-resolution imaging of biological processes. This has been particularly valuable in cancer research, where real-time monitoring of tumor growth and response to treatment is crucial. The compound's stability under various physiological conditions further enhances its suitability for these applications.
The synthesis of Sulfo-CY 3 Carboxylic Acid (CAS No: 1941997-61-0) involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the sulfonate group typically involves sulfonylation reactions, while the carboxylic acid group can be incorporated through oxidation or carboxylation processes. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and commercial applications.
In conclusion, Sulfo-CY 3 Carboxylic Acid (CAS No: 1941997-61-0) is a multifaceted compound with significant potential in pharmaceuticals and bioimaging. Its unique chemical properties, including solubility, reactivity, and fluorescence characteristics, make it a valuable tool for researchers working on drug development and biological imaging technologies. As our understanding of its applications continues to grow, it is likely that new and innovative uses will emerge, further solidifying its importance in the scientific community.
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